N-allyl-2-[(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)carbonyl]hydrazinecarbothioamide

• Molecular Formula: C14H17N5OS
• Molecular Weight: 303.39 g/mol
• IUPAC Name: 1-[(2,7-dimethylimidazo[1,2-a]pyridine-3-carbonyl)amino]-3-prop-2-enylthiourea
• InChI: InChI=1S/C14H17N5OS/c1-4-6-15-14(21)18-17-13(20)12-10(3)16-11-8-9(2)5-7-19(11)12/h4-5,7-8H,1,6H2,2-3H3,(H,17,20)(H2,15,18,21)
• InChI Key: HGTXSBMFLFTMNU-UHFFFAOYSA-N
• SMILES: CC1=CC2=NC(=C(N2C=C1)C(=O)NNC(=S)NCC=C)C

Description

N-allyl-2-[(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)carbonyl]hydrazinecarbothioamide is a chemical compound that has gained significant attention in scientific research. This compound is a hydrazinecarbothioamide derivative, which has shown potential in various biological applications.

Mechanism of Action

The mechanism of action of N-allyl-2-[(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)carbonyl]hydrazinecarbothioamide involves the inhibition of various enzymes and proteins involved in the inflammatory and cancer pathways. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the inflammatory response. N-allyl-2-[(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)carbonyl]hydrazinecarbothioamide has also been found to inhibit the proliferation of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
N-allyl-2-[(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)carbonyl]hydrazinecarbothioamide has been found to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and chemokines, which are involved in the inflammatory response. This compound has also been found to induce apoptosis in cancer cells, which leads to a decrease in tumor growth.

Advantages and Limitations for Lab Experiments

N-allyl-2-[(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)carbonyl]hydrazinecarbothioamide has several advantages and limitations for lab experiments. One advantage is its potential use as a diagnostic tool for cancer detection. This compound has also shown promising results in inhibiting the growth of cancer cells. However, the limitations of this compound include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research of N-allyl-2-[(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)carbonyl]hydrazinecarbothioamide. One direction is to study its potential use as a therapeutic agent for the treatment of inflammatory diseases and cancer. Another direction is to investigate the mechanism of action of this compound in more detail. Additionally, further research is needed to determine the optimal dosage and administration of N-allyl-2-[(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)carbonyl]hydrazinecarbothioamide for its potential use as a diagnostic tool for cancer detection.

Synthesis Methods

The synthesis method of N-allyl-2-[(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)carbonyl]hydrazinecarbothioamide involves the reaction of 2,7-dimethylimidazo[1,2-a]pyridine-3-carbonyl chloride with allyl isothiocyanate, followed by the reaction with hydrazine hydrate. The resulting product is N-allyl-2-[(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)carbonyl]hydrazinecarbothioamide.

Scientific Research Applications

N-allyl-2-[(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)carbonyl]hydrazinecarbothioamide has shown potential in various scientific research applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been studied for its potential use as a diagnostic tool for cancer detection.